Cas no 76265-26-4 (4-Phenylbutyl glucosinolate)
4-Phenylbutyl glucosinolate structure
Product Name:4-Phenylbutyl glucosinolate
CAS No:76265-26-4
MF:C17H25NO9S2
MW:451.511703252792
CID:2022507
PubChem ID:165351229
Update Time:2025-04-21
4-Phenylbutyl glucosinolate Chemical and Physical Properties
Names and Identifiers
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- 4-Phenylbutyl glucosinolate
- I(2)-D-Glucopyranose, 1-thio-, 1-[N-(sulfooxy)benzenepentanimidate]
- 76265-26-4
- DTXSID301170702
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- Inchi: 1S/C17H25NO9S2/c19-10-12-14(20)15(21)16(22)17(26-12)28-13(18-27-29(23,24)25)9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7,12,14-17,19-22H,4-5,8-10H2,(H,23,24,25)/b18-13+
- InChI Key: PJZFULXMEGMUDK-QGOAFFKASA-N
- SMILES: OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CCCCC2C=CC=CC=2)O1
Computed Properties
- Exact Mass: 451.09707372Da
- Monoisotopic Mass: 451.09707372Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 200Ų
4-Phenylbutyl glucosinolate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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